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Compound of Interest

Compound Name: Ammonium ferric citrate

Cat. No.: B8065379 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Ammonium Ferric Citrate, offering procedural, step-by-step guidance to foster a

secure and efficient research environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Ammonium Ferric Citrate, a multi-faceted approach to personal protection is

crucial to minimize exposure and ensure safety. The following PPE is recommended:

Eye Protection: Chemical safety goggles or glasses with side shields are essential to protect

against dust particles and potential splashes.[1][2]

Hand Protection: Impermeable gloves are required to prevent skin contact. Nitrile gloves are

a suitable option for handling inorganic salts like Ammonium Ferric Citrate.[3][4][5] Always

inspect gloves for integrity before use and practice proper glove removal technique to avoid

skin contamination.[4][5]

Body Protection: A lab coat or other protective clothing should be worn to prevent

contamination of personal clothing.[1][4] In situations with a higher risk of exposure,

impervious clothing may be necessary.[4][5]
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Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[3] However, if dust is generated or ventilation is

insufficient, a NIOSH-approved respirator for nuisance exposures (such as a P95 or P1 type)

should be used.[4][6]

Operational Plan: Safe Handling and Storage
Protocols
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Handling:

Work in a well-ventilated area to minimize the inhalation of dust.[1][2][7]

Avoid generating dust during handling.[2][4][8]

Prevent contact with skin and eyes.[1][2][4]

Wash hands thoroughly after handling the substance.[4][5]

Do not eat, drink, or smoke in areas where Ammonium Ferric Citrate is handled or stored.

[9]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2][9]

Keep containers tightly closed to prevent moisture absorption, as the substance is

hygroscopic.[2][3]

Protect from light, as it is light-sensitive.[2][3]

Store away from incompatible materials, particularly strong oxidizing agents.[2][3]

Exposure Limits
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Occupational exposure limits for Ammonium Ferric Citrate have been established by various

regulatory bodies. These limits are typically for soluble iron salts and are expressed as a time-

weighted average (TWA).

Regulatory Body Exposure Limit (as Fe)

ACGIH TLV 1 mg/m³ (TWA)

OSHA PEL 1 mg/m³ (TWA)

NIOSH REL 1 mg/m³ (TWA)

Disposal Plan: Managing Spills and Waste
Proper disposal of Ammonium Ferric Citrate and any contaminated materials is essential to

prevent environmental contamination.

Spill Cleanup:

Ensure the area is well-ventilated.

Wear appropriate personal protective equipment as outlined above.

Carefully sweep or scoop up the spilled solid material, avoiding the creation of dust.[3][8]

Place the collected material into a suitable, labeled container for disposal.[1][8]

Clean the spill area with water and decontaminate surfaces.

Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.[8]

Do not allow the material to enter drains or waterways.[4][8]

Contaminated packaging should also be disposed of as hazardous waste.[7]
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Workflow for Safe Handling of Ammonium Ferric
Citrate

Safe Handling Workflow for Ammonium Ferric Citrate

Preparation

Handling

Storage Spill & Disposal

Assess Risks & Review SDS

Ensure Adequate Ventilation

Don Appropriate PPE

Weigh/Measure in Ventilated Area

Avoid Dust Generation

Prevent Skin & Eye Contact

Store in Cool, Dry, Well-Ventilated Area

After Use

Contain Spill & Avoid Dust

In Case of Spill

Keep Container Tightly Closed

Protect from Light

Collect in Labeled Container

Dispose According to Regulations
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Ammonium Ferric citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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